Cas no 1807225-87-1 (4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride
• CAS No: 1807225-87-1
• MF: C₈H₅BrClNO₃S
• MW: 310.55219912529
• CID: 4963514
• Update Time: 2025-06-12

4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO3S/c9-7-1-6(4-12)8(15(10,13)14)2-5(7)3-11/h1-2,12H,4H2
• InChI Key： RQWIKAFBYFNETQ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(CO)C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 308.88620 g/mol
• Monoisotopic Mass: 308.88620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.5
• Molecular Weight: 310.55

Additional information on 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride

Introduction to 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride (CAS No. 1807225-87-1)

4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807225-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a bromine substituent, a hydroxymethyl group, and a cyano functional group attached to a benzenesulfonyl chloride backbone, make it a valuable building block for medicinal chemists.

The benzenesulfonyl chloride moiety is particularly noteworthy due to its reactivity in nucleophilic substitution reactions, which allows for the facile introduction of diverse functional groups into the molecular framework. This property is exploited in the synthesis of sulfonamide derivatives, which are well-documented for their pharmacological activity across multiple therapeutic areas. The presence of a bromo atom provides an additional handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic structures.

The cyano group introduces a polar electron-withdrawing effect, which can modulate the electronic properties of the aromatic ring and influence interactions with biological targets. This feature is particularly relevant in drug design, where subtle changes in electronic distribution can significantly impact potency and selectivity. Furthermore, the hydroxymethyl group offers opportunities for further derivatization, including etherification or esterification, expanding the scope of possible applications.

Recent advancements in synthetic methodologies have highlighted the utility of 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic diseases. For instance, studies have demonstrated its role as a precursor in the synthesis of sulfonamide-based inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. The ability to rapidly modify this scaffold has led to the discovery of novel compounds with improved pharmacokinetic profiles and reduced side effects.

In addition to its pharmaceutical applications, this compound has been explored in agrochemical research as a precursor for herbicides and fungicides. The structural motifs present in 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride are known to interact with biological targets in plants, leading to potent inhibitory effects on unwanted vegetation or fungal growth. The versatility of this intermediate allows researchers to fine-tune its properties to meet specific crop protection needs.

The synthesis of 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation, functional group interconversion, and sulfonylation reactions. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield. These improvements align with global efforts to promote green chemistry principles in industrial-scale production.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential derivatives of 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride with enhanced biological activity. Molecular docking studies have revealed promising interactions with target proteins, suggesting its suitability for further optimization. These computational approaches complement experimental efforts by providing rapid insights into structure-activity relationships, expediting the drug discovery process.

The compound's stability under various storage conditions is another critical factor influencing its practicality in research settings. Proper handling and storage protocols ensure that 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride retains its reactivity over time, minimizing degradation and maximizing utility. Researchers often employ inert atmospheres or stabilizing additives to maintain purity and efficacy.

Economic considerations also play a significant role in the adoption of 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride as an intermediate. The cost-effectiveness of synthetic routes and scalability impact its accessibility for academic and industrial applications. Collaborative research initiatives aimed at optimizing production processes contribute to making such compounds more widely available without compromising quality.

The future prospects for 4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride are promising, with ongoing research exploring new applications in material science and specialty chemicals. Its unique structural features make it a candidate for developing advanced materials with tailored electronic or optical properties. Additionally, emerging trends in biocatalysis suggest potential roles in enzymatic synthesis pathways, further broadening its utility.

In conclusion,4-Bromo-2-hydroxymethyl-5-cyanobenzenesulfonyl chloride (CAS No. 1807225-87-1) is a multifunctional compound with broad applicability across pharmaceuticals, agrochemicals, and material sciences. Its structural versatility enables diverse synthetic modifications, making it an indispensable tool for researchers seeking innovative solutions to complex chemical challenges.